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Compound of Interest

Compound Name: 2-Chloro-3,6-difluorobenzonitrile

CAS No.: 886501-33-3

Cat. No.: B1350542

Get Quote

Executive Summary & Compound Identity
Target Compound: 2-Chloro-3,6-difluorobenzonitrile Primary Application: Intermediate for

kinase inhibitors and agrochemical synthesis (e.g., benzoylurea insecticides).[1] Structural

Challenge: The presence of two fluorine atoms (

F, spin 1/2) creates complex spin systems in both

H and

C NMR spectra. This guide focuses on distinguishing the target from its commercially common
analog, 2-Bromo-3,6-difluorobenzonitrile (CAS 1502090-29-0), and the parent scaffold 2,6-
Difluorobenzonitrile.

Critical Note on CAS Numbers
Researchers often confuse the Chloro- and Bromo- analogs due to structural similarity.[1]

Target (Chloro): 2-Chloro-3,6-difluorobenzonitrile (Rare/Custom synthesis).[1]
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Common Alternative (Bromo): 2-Bromo-3,6-difluorobenzonitrile (CAS: 1502090-29-0).[1][2]

[3]

Parent Scaffold: 2,6-Difluorobenzonitrile (CAS: 1897-52-5).[1][4][5]

Structural Analysis & Theoretical Prediction
The target molecule possesses a 1,2,3,6-substitution pattern. This breaks the

symmetry observed in 2,6-difluorobenzonitrile, resulting in distinct chemical environments for
the remaining protons (H4 and H5).

Spin System Analysis
Protons (H4, H5): These form an ABXX' spin system (where X/X' are the fluorine nuclei).[1]

Couplings:

: Vicinal coupling between H4 and H5 (~8–9 Hz).[1]

&

: Large couplings to fluorine.[1]

Result: The proton signals will not appear as simple doublets but as doublets of doublets

of doublets (ddd) or complex multiplets.

Predicted Chemical Shifts (vs. Experimental
Benchmarks)
Since the specific 2-Chloro derivative is less documented than the Bromo analog, we utilize

Substituent Chemical Shift (SCS) additivity rules derived from the 2,6-difluoro parent.
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Nucleus Position

Predicted Shift
(ngcontent-ng-
c176312016=""
_nghost-ng-
c3009799073=""
class="inline ng-
star-inserted">

, ppm)

Multiplicity &
Coupling Pattern

H H4 7.65 – 7.75

ddd (

Hz).[1] Deshielded by

ortho-F and meta-Cl.

H H5 7.20 – 7.30

ddd (

Hz).[1] Shielded

relative to H4.

C C1 (CN) 108 – 110

t or dd (small

).[1] Nitrile carbon.[1]

[5]

C C3 (C-F) 158 – 162

d (

Hz).[1][6] Large

doublet.

C C6 (C-F) 160 – 164

d (

Hz).[1][6] Large

doublet.

C C2 (C-Cl) 120 – 125

m (Complex splitting

due to two F

neighbors).[1]

Comparative Analysis: Target vs. Alternatives
Distinguishing the target from its analogs is critical in QC.[1]
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Comparison Table: Key Spectral Features
Feature Target: 2-Cl-3,6-F Alt 1: 2,6-

Difluorobenzonitrile

Alt 2: 2,3,6-

Trifluorobenzonitrile

Symmetry Asymmetric
Symmetric (

)
Asymmetric

H Integral 2H (H4, H5) 3H (H3, H4, H5) 2H (H4, H5)

H Pattern

Two distinct multiplets

(H4

H5)

H4: tt (triplet of

triplets)H3/5: t (triplet-

like)

Two distinct multiplets

F NMR
Two signals (Distinct

shifts for F3 & F6)

One signal (F2 & F6

equivalent)

Three signals (F2, F3,

F6)

C C-X
C-Cl signal (~122

ppm)

C-H signal (~115

ppm)

C-F signal (~145 ppm,

)

Expert Insight: The "Symmetry Trap"
In 2,6-difluorobenzonitrile, the H3 and H5 protons are chemically equivalent, appearing as a

single signal at

ppm. In the 2-Chloro target, the introduction of Chlorine at position 2 breaks this equivalence.
[1]

Diagnostic: If your

H NMR shows only two signal regions (integral 1:2) with a clean triplet at high field, you likely
have the starting material (2,6-difluoro), not the chlorinated product.

Experimental Protocol (Self-Validating)
To ensure data integrity, follow this "Triple-Check" protocol designed for polyfluorinated

aromatics.
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Step 1: Sample Preparation
Solvent: DMSO-

is preferred over CDCl

for polyfluorinated benzonitriles to prevent signal overlap with solvent peaks and improve
solubility.[1]

Concentration: 10–15 mg in 0.6 mL solvent.

Tube: High-quality 5mm NMR tube (Wilmad 528-PP or equivalent) to minimize background F

signals.

Step 2: Acquisition Parameters
Relaxation Delay (D1): Set to 3.0 – 5.0 seconds. Fluorinated carbons have long T1

relaxation times; short delays will suppress the quaternary C-F and C-CN peaks.[1]

Spectral Width:

H: -2 to 14 ppm.[1]

C: -10 to 220 ppm (to capture the nitrile and C-F doublets).[1]

Decoupling:

Run standard

C{

H}.

Crucial: If available, run

C{

F} (Fluorine-decoupled Carbon) to collapse the complex multiplets into singlets/doublets
for easier assignment.[1]
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Step 3: Workflow Visualization

Start: Crude Solid

Dissolve in DMSO-d6
(Avoid CDCl3 if possible)

Acquire 1H NMR
(Check Integrals)

Symmetry Check:
Are H4/H5 equivalent?

Symmetric Spectrum
(Likely 2,6-Difluoro SM)

Yes (1:2 ratio)

Asymmetric Spectrum
(Target or Regioisomer)

No (1:1 ratio)

Acquire 19F NMR

Count 19F Signals

1 Signal:
Symmetric Impurity

1 Peak

2 Signals:
Matches 2-Cl-3,6-F2

2 Peaks

3 Signals:
Trifluoro Analog

3 Peaks

Confirm Structure
with 13C (C-Cl shift)

Click to download full resolution via product page
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Figure 1: Decision tree for validating 2-Chloro-3,6-difluorobenzonitrile structure using NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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